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Compound of Interest

2-Chloro-1-iodo-4-
Compound Name:

methoxybenzene
CAS No.: 219735-98-5
Cat. No.: B2943988

Get Quote

\ J

CAS Number: 219735-98-5 Synonyms: 3-Chloro-4-iodoanisole; 2-Chloro-1-iodo-4-methoxy-
benzene Hazard Classification: Irritant (Skin/Eye/Respiratory), Acute Toxicity (Oral)[1][2][3]

Executive Safety Summary

Directive: This compound presents a dual-threat profile: physical irritation from particulate
matter (dust) and dermal absorption risks typical of halogenated aromatic ethers.[1][2][3] While
classified primarily as an Irritant (Category 2) and Harmful if Swallowed (Category 4), the
iodine-carbon bond renders it light-sensitive, requiring specific handling protocols to prevent
degradation into more toxic byproducts (e.g., free iodine or radical species).[1][2][3]

Immediate Action Required:
* Engineering Control: All open handling must occur inside a certified Chemical Fume Hood.

+ Storage: Amber glass, under inert gas (Argon/Nitrogen), stored at 2-8°C.
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e Primary PPE: Nitrile gloves (double-gloved for solutions), safety glasses with side shields,
and lab coat.[1][3]

Hazard Profile & Risk Assessment

To select the correct PPE, we must understand the "Why" behind the hazard.[3]

Mechanism of Critical Protection

Hazard Class GHS Code .
Action Strategy
Strict hygiene; no
] ) open containers
o Systemic absorption _
Acute Toxicity (Oral) H302 o ] outside hood; wash
via ingestion.[1][2][3] ) ]
hands immediately
after doffing gloves.[2]
Lipophilic nature of Barrier Protection:
the methoxy group Prevent contact. The
) o facilitates dermal compound is
Skin Irritation H315 ) ) o
penetration; halogen lipophilic; it will
substituents cause permeate standard
local inflammation.[3] latex instantly.
] o Ocular Defense:
Direct chemical insult
L o Safety glasses for
Eye Irritation H319 to corneal epithelium. )
Be solids; Goggles for
liquids/solutions.[3]
Inhalation Defense:
Respiratory tract Fume hood is primary;
STOT - Single H335 irritation from dust or N95/P100 backup if
Exposure sublimated vapor.[1] hood is unavailable

[2](3]

(not recommended).

[1]

Scientific Insight: The presence of the lodine atom at the para position (relative to the methoxy
group in some isomers, or ortho to chlorine) creates a "soft" electrophile.[3] While not a strong
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alkylator, the molecule's lipophilicity (LogP ~3.0) means it can cross the stratum corneum
efficiently. Standard latex gloves provide insufficient protection against halogenated aromatics.

The PPE Ensemble (Technical Specifications)
A. Hand Protection (Critical)

Recommendation:Nitrile (Disposable) - Minimum 5 mil (0.12 mm)[1][2][3]
e Protocol:
o Solid Handling: Single pair of Nitrile gloves (5 mil) is sufficient.
o Solution Handling (Organic Solvents):Double Glove technique.[1][3]
= Inner Layer: 4 mil Nitrile (Tactility).[1][2][3]
» Quter Layer: 5-8 mil Nitrile or Laminate (Barrier).[1][2][3]

o Rationale: Halogenated compounds in organic solvents (DCM, THF) can degrade nitrile
breakthrough times to <15 minutes.[3] Double gloving provides a "sacrificial" outer layer.[2]

B. Ocular & Face Protection[2][3][4][5][6][7][8]

o Standard Operation:ANSI Z87.1 Safety Glasses with side shields.[3]
» High Risk (Heating/Large Scale):Chemical Splash Goggles (Indirect Vent).[1][3]

o Why: If the compound is heated, sublimation of the iodinated fragment can occur,
bypassing safety glasses.

C. Respiratory Protection[1][3][5][6][7]

e Primary: Chemical Fume Hood (Face velocity: 80-100 fpm).[1][2][3]

o Secondary (Spill Cleanup/Weighing outside hood): Half-face respirator with P100 (HEPA)
cartridges for dust, or OV/AG (Organic Vapor/Acid Gas) cartridges if dissolved in solvent.[1]

[2][3]
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D. Body Protection[1][3][5][6][7]1[9][10]

o Standard: Cotton/Polyester Lab Coat (buttoned to throat).[1][3]

o Footwear: Closed-toe, non-perforated shoes (Leather/Composite).[1][2][3]

Operational Workflow Logic

The following decision matrix dictates the PPE and engineering controls based on the physical

state of the reagent.
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Start: Handling 2-Chloro-1-iodo-4-methoxybenzene

Determine Physical State

Dry Reagent Dissolved

Solid / Powder j [ Solution (Organic Solvent)

PPE: Single Nitrile Gloves PPE: Double Nitrile Gloves

Safety Glasses Chemical Splash Goggles
Fume Hood (Dust Control) Fume Hood (Vapor Control)

Weighing Protocol: Reaction Protocol:
Use Anti-Static Gun Add Reagent Slowly
Clean Balance Immediately Monitor for Exotherm

Disposal:

Solid -> Halogenated Waste
Liquid -> Halogenated Solvent Waste

Click to download full resolution via product page

Figure 1: Decision logic for PPE selection based on physical state (Solid vs. Solution).[1][2][3]

Step-by-Step Handling Protocol
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Phase 1: Preparation

 Verify Ventilation: Ensure fume hood is operational.

 Light Protection: This compound is light-sensitive.[1][2][3][4][5] Wrap reaction flasks in
aluminum foll if the reaction time exceeds 1 hour.

e Prepare Waste Stream: Have a dedicated "Halogenated Organic Waste" container ready.

Phase 2: Weighing & Transfer (Solid)[1][2][3]

» Don PPE: Lab coat, safety glasses, single nitrile gloves.[3]

o Static Control: Use an anti-static gun if available; halogenated aromatic powders can be
static and "fly."[3]

o Transfer: Weigh inside the hood. If the balance is outside, transfer the solid into a tared vial
inside the hood, cap it, and then weigh the closed vial.

o Decontamination: Wipe the balance area with a tissue dampened with acetone or ethanol
immediately after use.

Phase 3: Reaction Setup (Solution)

e Upgrade PPE: If dissolving in DCM, Chloroform, or DMF, double glove.[3]

o Addition: Add the solid to the solvent.[3] Avoid adding solvent to a large bulk of solid to
prevent localized heating (though exotherms are rare with this specific intermediate).[1]

¢ Monitoring: Watch for color changes (yellowing/browning) which may indicate iodine
liberation due to light exposure.[2]

Emergency Response & Disposal
Spill Response Workflow

If a spill occurs, immediate containment prevents lab contamination.[3]
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Spill Detected

Identify Type

Dry Powder Spill

1. Dampen paper towel (Acetone)

2. Wipe gently (Do not sweep/dust)
3. Place in Halogenated Waste

Solution Spill

1. Cover with Absorbent Pads/Vermiculite
2. Wait 5 mins for absorption
3. Scoop into Halogenated Waste

Final Decontamination:
Scrub area with soap & water
Check pH (if applicable)

Click to download full resolution via product page

Figure 2: Spill response workflow distinguishing between dry powder and liquid solution spills.

Disposal Instructions

+ Classification:Halogenated Organic Waste.[3] Do NOT mix with non-halogenated solvents

(e.g., Acetone/Methanol waste streams) if your facility separates them, as halogenated

compounds require higher temperature incineration.

o Container Labeling: Clearly mark "Contains lodine/Chlorine Compounds."[3]

+ Equipment: Rinse all spatulas and glassware with Acetone into the halogenated waste

stream before washing in the sink.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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